Cas no 1339341-55-7 (4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid)

• Product Name: 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid
• CAS No: 1339341-55-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6088197
• PubChem ID: 64453311
• Update Time: 2025-06-10

4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid
• 1339341-55-7
• AKOS013776941
• EN300-1123364

• Inchi： 1S/C9H15N3O2/c1-7-3-5-12(11-7)6-4-8(10-2)9(13)14/h3,5,8,10H,4,6H2,1-2H3,(H,13,14)
• InChI Key： LPLYDQCNSVKGHD-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=CC(C)=N1)NC)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid

Comprehensive Overview of 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS No. 1339341-55-7): Properties, Applications, and Research Insights

The compound 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS No. 1339341-55-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrazole ring and a methylamino butanoic acid backbone, this compound serves as a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential role as a building block for targeted therapies, given its ability to modulate specific biological pathways.

In recent years, the demand for custom synthesis of compounds like 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid has surged, driven by advancements in precision medicine and small-molecule drug design. Its CAS No. 1339341-55-7 is frequently cited in patent literature, highlighting its relevance in kinase inhibitor development and metabolic disorder research. The compound's structural motif is also being explored for its potential in neuroprotective agents, aligning with growing public interest in neurodegenerative disease treatments.

From a chemical perspective, 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid exhibits notable solubility in polar solvents, making it suitable for aqueous-phase reactions. Its stability profile under physiological conditions has prompted investigations into its bioavailability and drug-like properties. These characteristics are critical for researchers optimizing ADME parameters (Absorption, Distribution, Metabolism, Excretion) in preclinical studies.

The synthesis of CAS No. 1339341-55-7 typically involves multi-step organic transformations, with emphasis on regioselective functionalization of the pyrazole moiety. Recent publications have highlighted innovative green chemistry approaches to its production, addressing industry concerns about sustainable synthesis and waste reduction. This aligns with the broader pharmaceutical trend toward environmentally friendly manufacturing processes.

Analytical characterization of 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid employs advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity standards for research applications. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating quality control in contract research organizations (CROs) and academic laboratories worldwide.

Emerging applications for this compound extend beyond traditional drug development. Some studies suggest potential utility in agricultural chemistry as a template for plant growth regulators, while others explore its coordination chemistry with metal ions for catalytic applications. These diverse research directions reflect the compound's structural versatility and the scientific community's ongoing efforts to repurpose known chemical scaffolds for novel applications.

As the pharmaceutical industry increasingly focuses on personalized therapeutics, intermediates like 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid (CAS No. 1339341-55-7) are becoming more valuable. Their role in creating structure-activity relationship (SAR) libraries enables rapid optimization of lead compounds, particularly in fragment-based drug discovery approaches. This aligns with current trends toward computational chemistry and AI-assisted molecular design, where such building blocks are essential for virtual screening pipelines.

The commercial availability of 1339341-55-7 through specialty chemical suppliers has facilitated its adoption across research institutions. However, researchers emphasize the importance of proper storage conditions (typically -20°C under inert atmosphere) to maintain the compound's integrity, especially given the hygroscopic nature of similar amino acid derivatives. These practical considerations are frequently discussed in research forums and scientific communities online.

Looking ahead, the scientific trajectory for 4-(3-methyl-1H-pyrazol-1-yl)-2-(methylamino)butanoic acid appears promising. With ongoing studies investigating its pharmacophore features and potential as a privileged structure in medicinal chemistry, this compound exemplifies how targeted molecular design continues to drive innovation in life sciences. Its continued relevance underscores the importance of specialty chemical intermediates in advancing both fundamental research and therapeutic breakthroughs.